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Compound of Interest

Compound Name: BM30

Cat. No.: B15569682

In the handling of specialized laboratory materials, the specific nature of the substance dictates
the necessary safety protocols. The designation "BM30" has been identified with at least two
distinct chemical products relevant to research and development: a peptidomimetic inhibitor of
NTMT1/2 and a form of precipitated silica. This guide provides essential safety, handling, and
disposal information for both substances to ensure the safety of laboratory personnel.

Section 1: BM30 as a Peptidomimetic Inhibitor

BM30, in this context, is a selective peptidomimetic inhibitor of N-terminal methyltransferase 1
and 2 (NTMT1/2), used in in vitro research.[1][2][3][4] It is a freeze-dried solid that is soluble in
DMSO.[3]

Essential Safety Information

Quantitative Data Summary:
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Property Value Reference
Molecular Formula C25H40N80O5 [3]
Molecular Weight 532.64 g/mol [3]
Appearance Freeze-dried solid [3]
Solubility Soluble in DMSO [3]
Storage Store desiccated, frozen, and 3]

in the dark.

Personal Protective Equipment (PPE):

Standard laboratory PPE is required when handling BM30. This includes:
o Eye Protection: Safety glasses with side shields or goggles.

» Hand Protection: Chemical-resistant gloves (e.g., nitrile).

» Body Protection: A standard laboratory coat.

Operational Plan:

Handling:

Before use, allow the product to equilibrate to room temperature.

Open the container carefully in a well-ventilated area or under a fume hood.

Avoid inhalation of any dust from the freeze-dried solid.

For reconstitution, use an appropriate solvent such as DMSO.

After use, securely seal the container and store it under the recommended conditions.

Disposal Plan:
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Dispose of unused BM30 and any contaminated materials in accordance with local, state, and
federal regulations for chemical waste. Consult your institution's environmental health and

safety (EHS) office for specific guidance.

Experimental Workflow

Experimental Workflow for BM30 (Peptidomimetic Inhibitor)

Preparation

Equilibrate BM30 to Room Temperature

:

Reconstitute in DMSO

Experimentation

Treat Cells or Protein with BM30 Solution

i

Incubate for a Defined Period

Analysis

Perform Biochemical or Cellular Assay

:

Analyze and Interpret Data
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Caption: A generalized workflow for using the BM30 inhibitor in a laboratory setting.

Section 2: BM30 as Precipitated Silica

BM30 is also identified as a form of precipitated silica, which is used as a reinforcing filler, often
in the rubber industry.[5] It is a white, amorphous granulate or powder.[6]

Essential Safety Information

Quantitative Data Summary:

Property Value Reference
Chemical Name Silicon Dioxide, Amorphous [6]
CAS Number 112926-00-8 [6]
Appearance White granulate/powder [6]
Occupational Exposure Limit 10 mg/ms3 for 8 working hours [5]

Personal Protective Equipment (PPE):

Due to the fine particulate nature of precipitated silica, the following PPE is recommended to
prevent irritation:

o Eye Protection: Safety goggles to protect against dust.[5]
e Hand Protection: Gloves are recommended to prevent a drying effect on the skin.[5]

» Respiratory Protection: A dust mask should be worn, especially if the occupational exposure
limit is exceeded.[5]

Operational Plan:
Handling:

e Handle in a well-ventilated area to minimize dust accumulation.
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Avoid prolonged contact with skin, as it can have a drying effect.[5]

If skin contact occurs, wash the affected area and apply a moisturizer.[5]

In case of excessive dust inhalation, move to an area with fresh air.[5]

Store in a dry place to prevent moisture absorption.
Disposal Plan:

Precipitated silica is considered ecologically harmless and can typically be disposed of as
harmless household waste.[5] However, always consult your local regulations and your
institution's EHS office for final determination.

Logical Relationship for Safety and Handling

Safety and Handling Logic for BM30 (Precipitated Silica)

Primary Hazard

Fine Particulate Dust
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Caption: A diagram illustrating the relationship between the primary hazard of precipitated silica
and the corresponding safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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